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Compound of Interest

Compound Name: Indanomycin

Cat. No.: B8058501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of

Indanomycin, an ionophore antibiotic with activity against Gram-positive bacteria.[1][2][3][4]

Adherence to these guidelines is crucial for maintaining the compound's stability and ensuring

experimental reproducibility.

Physicochemical Properties
Indanomycin is a carboxylic acid ionophore produced by Streptomyces antibioticus.[1] Its key

properties are summarized below.

Property Value Source

Molecular Formula C₃₁H₄₃NO₄

Molecular Weight 493.7 g/mol

Appearance Solid

Purity >95% by HPLC

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Dimethylformamide

(DMF), Ethanol, and Methanol.

Limited solubility in water.
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Recommended Storage Conditions
Proper storage is critical to prevent degradation of Indanomycin.

Form Temperature Conditions Stability

Solid Powder -20°C

Keep in a tightly

sealed, light-resistant

container.

≥ 4 years

Stock Solution -20°C

Aliquot to avoid

repeated freeze-thaw

cycles. Store in light-

resistant tubes.

Stable for several

months. For optimal

results, use as fresh

as possible.

Stock Solution -80°C
For long-term archival

storage.

Expected to be stable

for >1 year.

Experimental Protocol: Preparation of Indanomycin
Stock Solution
This protocol details the steps for preparing a 10 mg/mL stock solution of Indanomycin in

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations.

3.1. Materials and Equipment

Indanomycin powder (purity >95%)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL), sterile and light-resistant (e.g., amber tubes)

Analytical balance

Pipettes and sterile filter tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

3.2. Safety Precautions

Indanomycin is toxic if swallowed, in contact with skin, or if inhaled. Handle with care in a

well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling.

3.3. Step-by-Step Procedure

Preparation: Bring the vial of Indanomycin powder to room temperature before opening to

prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of Indanomycin powder (e.g., 5 mg) into the tube.

Solvent Addition: Add the appropriate volume of sterile DMSO to achieve the target

concentration. To prepare a 10 mg/mL solution with 5 mg of powder, add 500 µL of DMSO.

Dissolution: Close the tube tightly and vortex at medium speed until the powder is completely

dissolved. The solution should be clear and free of particulates. Gentle warming (to 37°C)

may be applied if dissolution is slow, but avoid excessive heat.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, light-resistant

microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.

Storage: Store the aliquots at -20°C for short-to-medium-term storage or at -80°C for long-

term storage.
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Note on Sterilization:Stock solutions prepared in solvents like DMSO or ethanol do not typically

require filter sterilization. If an aqueous-based solvent is necessary for experimental reasons

and solubility allows, use a 0.22 µm syringe filter compatible with the solvent.

Visualized Workflow and Pathways
4.1. Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps in preparing a sterile stock solution of

Indanomycin.
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Workflow for Indanomycin Stock Solution Preparation
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Caption: Workflow for Indanomycin Stock Solution Preparation.
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4.2. Signaling and Activity

Indanomycin is an ionophore that transports cations across biological membranes. This

activity disrupts ion gradients, which is fundamental to its antibacterial effects against Gram-

positive bacteria.

Mechanism of Action: Indanomycin as an Ionophore
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Caption: Indanomycin acts as an ionophore, disrupting ion gradients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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